Cas no 1423032-04-5 (methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide)

• Product Name: methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide
• CAS No: 1423032-04-5
• MF: C₈H₁₆BrNO₃
• MW: 254.121541976929
• CID: 4598385
• PubChem ID: 71757181
• Update Time: 2025-11-01

methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide

• Inchi： 1S/C8H15NO3.BrH/c1-12-8(11)7(10)6-3-2-4-9-5-6;/h6-7,9-10H,2-5H2,1H3;1H
• InChI Key： RCJGSXQLKQIFBR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)C1CCCNC1.[H]Br

methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide

Introduction to Methyl 2-Hydroxy-2-(piperidin-3-yl)acetate Hydrobromide (CAS No. 1423032-04-5)

Methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide, identified by its CAS number 1423032-04-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and potential therapeutic applications.

The structure of methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide features a hydroxyl group and a piperidine moiety, which are common pharmacophores in medicinal chemistry. The presence of these functional groups suggests that the compound may interact with biological targets in a manner that could be exploited for therapeutic purposes. Specifically, the piperidine ring is known to enhance the solubility and bioavailability of drugs, while the hydroxyl group can participate in hydrogen bonding interactions, crucial for binding to biological receptors.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in metabolic and signaling pathways. Methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide has been studied for its potential role in modulating these pathways, particularly in the context of inflammation and pain management. Preclinical studies have indicated that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The hydrobromide salt form of this compound, methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide, enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. This salt form also improves the compound's bioavailability, which is critical for achieving effective therapeutic concentrations in vivo. The enhanced solubility is particularly advantageous for oral administration, where poor solubility can limit drug absorption and efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of molecules like methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide. These techniques allow researchers to predict the binding affinity and selectivity of compounds towards target proteins with high accuracy. By leveraging these tools, scientists have been able to refine the structure of this compound to improve its pharmacological properties, including reducing off-target effects and enhancing potency.

The synthesis of methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring through cyclization reactions and the introduction of the hydroxyl group via nucleophilic substitution or oxidation processes. The final step involves converting the free base into its hydrobromide salt, which is typically achieved by treating the base with an aqueous solution of hydrobromic acid.

In vitro studies have demonstrated that methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide exhibits significant inhibitory activity against various enzymes relevant to inflammation and pain pathways. For instance, it has shown potent inhibition of COX enzymes, which are key mediators of prostaglandin synthesis involved in inflammatory responses. Additionally, this compound has demonstrated interactions with lipoxygenase enzymes, further supporting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide has been thoroughly evaluated in preclinical models. These studies indicate that the compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for once-daily dosing regimens. The compound's solubility profile also supports its suitability for formulation into various dosage forms, including tablets and capsules.

Emerging research suggests that methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide may have applications beyond anti-inflammatory therapy. Preliminary data indicate that this compound could modulate central nervous system (CNS) pathways, making it a candidate for treating neurological disorders such as neuropathic pain and cognitive impairments. The ability of the piperidine moiety to cross the blood-brain barrier enhances its potential as a CNS-active agent.

The safety profile of methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide is under ongoing investigation in preclinical studies. Initial toxicology assessments have revealed no significant adverse effects at moderate doses, although further studies are necessary to evaluate long-term safety and potential side effects. These studies are crucial for determining appropriate dosage regimens and identifying any contraindications or interactions with other medications.

The development pipeline for methyl 2-hydroxy-2-(piperidin-3-yl)acetate hydrobromide is progressing steadily, with several clinical trials underway to evaluate its efficacy in treating inflammatory conditions and pain disorders. These trials aim to provide comprehensive data on the compound's therapeutic benefits, optimal dosing strategies, and long-term safety profile. Positive results from these trials could pave the way for regulatory approval and commercialization.

In conclusion, methyl 2-hydroxy-2-(piperidin-3-y acetate hydrobromide